Cas no 2580204-90-4 (7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

7-{(Benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its functionalized tetrahydronaphthalene scaffold. The presence of both a benzyloxycarbonyl (Cbz) protected amine and a carboxylic acid group enables selective modifications, making it useful in peptide coupling reactions and the synthesis of pharmacologically active compounds. Its rigid tetrahydronaphthalene core contributes to structural diversity in drug discovery, while the Cbz group offers straightforward deprotection under mild conditions. This compound is suitable for applications in medicinal chemistry, serving as a precursor for building blocks in the development of small-molecule therapeutics. High purity and well-defined reactivity further enhance its utility in research and industrial settings.
7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid structure
2580204-90-4 structure
Product Name:7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:2580204-90-4
MF:C19H19NO4
MW:325.358465433121
CID:5660677
PubChem ID:165892211
Update Time:2025-10-28

7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27730127
    • 7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • 2580204-90-4
    • 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • Inchi: 1S/C19H19NO4/c21-18(22)16-8-4-7-14-9-10-15(11-17(14)16)20-19(23)24-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,16H,4,7-8,12H2,(H,20,23)(H,21,22)
    • InChI Key: OWBBVLOPQAYRNM-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=C(C=CC=2CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 325.13140809g/mol
  • Monoisotopic Mass: 325.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.6Ų

7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27730127-1g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4
1g
$2921.0 2023-09-10
Enamine
EN300-27730127-5g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4
5g
$8470.0 2023-09-10
Enamine
EN300-27730127-10g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4
10g
$12560.0 2023-09-10
Enamine
EN300-27730127-0.05g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
0.05g
$2454.0 2025-03-19
Enamine
EN300-27730127-0.1g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
0.1g
$2571.0 2025-03-19
Enamine
EN300-27730127-0.25g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
0.25g
$2687.0 2025-03-19
Enamine
EN300-27730127-0.5g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
0.5g
$2804.0 2025-03-19
Enamine
EN300-27730127-1.0g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
1.0g
$2921.0 2025-03-19
Enamine
EN300-27730127-2.5g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
2.5g
$5724.0 2025-03-19
Enamine
EN300-27730127-5.0g
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580204-90-4 95.0%
5.0g
$8470.0 2025-03-19

Additional information on 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

Introduction to 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580204-90-4)

7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580204-90-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carboxylic acids and features a unique structural arrangement that includes a benzyloxy carbonyl group and a tetrahydronaphthalene ring system. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The benzyloxy carbonyl group is known for its ability to protect amino groups during synthetic processes, which is crucial for the controlled synthesis of complex molecules. This protective functionality can be selectively removed under mild conditions, allowing for the introduction of other functional groups or modifications. The presence of this group in 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid enhances its stability and reactivity, making it an ideal intermediate in the synthesis of bioactive compounds.

The tetrahydronaphthalene ring system is a key structural motif found in several natural products and synthetic compounds with diverse biological activities. This ring system provides a rigid framework that can influence the conformational flexibility and binding properties of the molecule. In the context of drug design, the tetrahydronaphthalene ring can serve as a scaffold for the attachment of various substituents, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability.

7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has been extensively studied for its potential therapeutic applications. Recent research has focused on its role as a lead compound in the development of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, its anti-cancer properties are linked to its capacity to induce apoptosis in cancer cells while sparing normal cells.

In the realm of medicinal chemistry, the design and synthesis of novel derivatives of 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid have been explored to optimize its pharmacological profile. These efforts involve systematic modifications to the core structure and functional groups to enhance potency and reduce toxicity. For example, substituting different alkyl or aryl groups on the tetrahydronaphthalene ring or varying the length and nature of the side chains can significantly impact the biological activity of the molecule.

The pharmacokinetic properties of 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid have also been investigated to ensure its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. Its high solubility and stability in physiological conditions make it amenable to various routes of administration, including oral and intravenous delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid-based drugs in human subjects. Preliminary results have been encouraging, with several compounds demonstrating significant therapeutic benefits with minimal side effects. These findings underscore the potential of this compound as a promising candidate for further development into clinically viable drugs.

In conclusion, 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580204-90-4) represents a versatile and promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs. As research continues to advance our understanding of this compound's mechanisms of action and potential therapeutic applications, it is poised to play a significant role in the development of novel treatments for various diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.